Cas no 82420-66-4 (6-Chloro-2-methoxy-4-phenylnicotinonitrile)

• Product Name: 6-Chloro-2-methoxy-4-phenylnicotinonitrile
• CAS No: 82420-66-4
• MF: C₁₃H₉ClN₂O
• MW: 244.67636179924
• CID: 1094662
• PubChem ID: 12954082
• Update Time: 2025-04-20

6-Chloro-2-methoxy-4-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methoxy-4-phenylnicotinonitrile
• 6-chloro-2-methoxy-4-phenylpyridine-3-carbonitrile
• 82420-66-4

• Inchi： 1S/C13H9ClN2O/c1-17-13-11(8-15)10(7-12(14)16-13)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： BZNDYAPIQIMFQD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C(=N1)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.0403406g/mol
• Monoisotopic Mass: 244.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9Ų